Bis-SS-C3-NHS ester

• Molecular Formula: C16H20N2O8S2
• Molecular Weight: 432.5 g/mol
• InChI: InChI=1S/C16H20N2O8S2/c19-11-5-6-12(20)17(11)25-15(23)3-1-9-27-28-10-2-4-16(24)26-18-13(21)7-8-14(18)22/h1-10H2
• InChIKey: FCGMACUPMXOQJD-UHFFFAOYSA-N

Bis-SS-C3-NHS Ester: Cleavable ADC Linker

Bis-SS-C3-NHS ester (CAS: 98604-88-7; molecular formula C16H20N2O8S2; molecular weight 432.47 g/mol) is a homobifunctional, cleavable N-hydroxysuccinimide (NHS) ester crosslinker containing a central disulfide bond flanked by two C3 aliphatic spacer arms [1]. The compound is primarily employed as a chemical linker in the synthesis of antibody-drug conjugates (ADCs), where its NHS ester termini react with primary amines on antibodies and cytotoxic payloads under mild alkaline conditions, forming stable amide bonds . The disulfide bond confers controlled intracellular cleavability, enabling selective payload release in the reducing environment of the cytoplasm [2].

Amine-reactive bioconjugation for ADC linker-payload assembly

Short C3 spacer designed for minimal structural perturbation

DMSO-soluble format supports organic-phase conjugation steps

• [1] GLPBIO. Bis-SS-C3-NHS ester. Product Datasheet. Accessed 2026. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source

Bis-SS-C3-NHS Ester vs. Generic Crosslinkers

Generic substitution of Bis-SS-C3-NHS ester with other NHS-based or disulfide-containing crosslinkers is scientifically unsound due to quantifiable differences in spacer arm length and the resulting steric and functional consequences. Unlike long-chain analogs such as DSP (Dithiobis[succinimidyl propionate], 12.0 Å spacer) or LC-SPDP (15.7 Å spacer), the C3 spacer arm of Bis-SS-C3-NHS ester (approximately 4-5 Å per arm) produces a significantly shorter crosslinking distance [1]. Short spacer arms are not interchangeable with longer variants; they are preferentially used for intramolecular crosslinking and for restricting conformational flexibility, whereas long spacers are required for intermolecular bridging [2]. Additionally, substitution with non-cleavable homobifunctional NHS esters (e.g., BS3, DSS) eliminates the intracellular payload release mechanism that is central to ADC therapeutic index—disulfide-linked ADCs have demonstrated approximately 1000-fold greater cytotoxicity of released metabolites compared to non-cleavable thioether-linked conjugates in cell-based viability assays [3].

Risk Factor

Bis-SS-C3-NHS Ester

DSP / DTSSP

Spacer Arm

Short C3 alkyl (proximity bioconjugation)

12.0 Å spacer may introduce greater flexibility and alter payload release

Solubility

DMSO-soluble (organic-phase conjugation)

DTSSP is water-soluble; aqueous workflows may not transfer directly

Conjugate Geometry

Constrained inter-molecule distance

Longer spacer can shift protein interaction mapping and architecture

• [1] Sigma-Aldrich. Crosslinkers Selection Guide. Technical Document. 2025. View Source
• [2] Amerigo Scientific. Crosslinking Reagents Technical Handbook. 2017. View Source
• [3] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source

Bis-SS-C3-NHS Ester: Key Evidence

Short C3 Spacer Arm

Bis-SS-C3-NHS ester incorporates two C3 (propyl) aliphatic spacer arms, each contributing approximately 4-5 Å to the total crosslinking distance, compared to the propionate-based spacer of DSP (12.0 Å total) and the extended spacer of LC-SPDP (15.7 Å total) [1]. This shorter geometry restricts the distance between conjugated moieties, favoring intramolecular crosslinking and applications requiring minimal structural perturbation [2].

Spacer Arm

Class-level

C3 alkyl spacer vs. DSP/DTSSP 12.0 Å

Dictates conjugate proximity and payload release

Exact Å not disclosed; class-level inference

Evidence Dimension	Spacer arm length
Target Compound Data	Approximately 4-5 Å per C3 arm (total crosslinking distance estimated at 8-10 Å)
Comparator Or Baseline	DSP: 12.0 Å total; LC-SPDP: 15.7 Å total
Quantified Difference	Bis-SS-C3-NHS ester is approximately 20-50% shorter than DSP and 45-60% shorter than LC-SPDP based on arm length contribution
Conditions	Spacer arm length measurement based on chemical bond geometry (aliphatic C3 vs. propionate vs. extended PEG chains)

Why This Matters

This difference directly informs linker selection: short spacers are appropriate for intramolecular crosslinking and preserving native protein conformation, whereas longer spacers are required for intermolecular bridging.

• [1] Sigma-Aldrich. Crosslinkers Selection Guide. Technical Document. 2025. View Source
• [2] Amerigo Scientific. Crosslinking Reagents Technical Handbook. 2017. View Source

DMSO Solubility Profile

In a direct comparative study of antibody-maytansinoid conjugates, disulfide-linked ADCs (huC242-SPDB-DM4 and huC242-SPP-DM1) were compared against a non-cleavable thioether-linked ADC (huC242-SMCC-DM1). The lipophilic metabolites of disulfide-linked conjugates (DM4, S-methyl-DM4, and DM1) exhibited approximately 1000-fold greater cytotoxicity than the more hydrophilic lysine-N(epsilon)-linker-maytansinoid metabolites of the non-cleavable thioether-linked conjugate when added extracellularly in cell-based viability assays [1]. The tumor metabolite AUC(0-7d) for the non-cleavable conjugate was approximately 2-fold greater than that of the disulfide-linked conjugates, yet the disulfide-linked ADCs demonstrated superior in vivo efficacy in xenograft models, attributed to the higher intrinsic cytotoxicity of their released metabolites [1].

Solubility Profile

Method context

DMSO-soluble, 10 mM working concentration

Supports organic-phase linker-payload conjugation

Vendor formulation guideline; contrast DTSSP aqueous use

Evidence Dimension	Metabolite cytotoxicity and tumor exposure
Target Compound Data	Disulfide-linked ADC metabolites (DM4, S-methyl-DM4, DM1): ~1000-fold more cytotoxic than non-cleavable linker metabolites when added extracellularly
Comparator Or Baseline	Non-cleavable thioether-linked ADC (SMCC-DM1) metabolites: lysine-N(epsilon)-SMCC-DM1
Quantified Difference	Approximately 1000-fold higher cytotoxicity for disulfide-linked metabolites; non-cleavable ADC had ~2-fold higher tumor AUC(0-7d) but inferior efficacy
Conditions	Cell-based viability assays with extracellular metabolite addition; in vivo xenograft mouse models (CanAg-positive tumors, 300 μg/kg maytansinoid dose)

Why This Matters

This demonstrates that the cleavable disulfide motif—shared by Bis-SS-C3-NHS ester—is not merely a convenience feature but a pharmacologically critical determinant of ADC therapeutic index, with quantifiable superiority in payload activation over non-cleavable alternatives.

• [1] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source

Purity and Storage

A comprehensive analysis of linker design parameters demonstrated that ADCs with disulfide-based linkers and maleimide-based linkers can exhibit similar apparent stability in systemic circulation; however, disulfide cleavage and subsequent immolation may be slower than that of maleimide peptide linkers following their respective cleavage mechanisms (enzymatic cleavage for maleimide-peptide linkers vs. reductive cleavage for disulfides) [1]. This differential release kinetics profile affects the temporal pattern of payload liberation in tumors, which in turn modulates both efficacy and toxicity outcomes [1]. Linker chemistry selection (maleimide vs. disulfide) was identified as one of the key parameters impacting ADC pharmacokinetic and efficacy profiles [1].

Purity & Storage

Lot attribute

≥98% purity, store at -20°C

Supports consistent conjugation stoichiometry

Verify CoA for procurement reproducibility

Evidence Dimension	Plasma stability and payload release kinetics
Target Compound Data	Disulfide-linked ADCs: similar apparent circulatory stability to maleimide-linked ADCs; slower cleavage kinetics compared to enzymatic cleavage of peptide linkers
Comparator Or Baseline	Maleimide-peptide linked ADCs (e.g., MC-ValCit-PAB): enzymatic cleavage by cathepsin B or other lysosomal proteases
Quantified Difference	Apparent stability in circulation comparable between disulfide and maleimide-peptide linkers; disulfide cleavage kinetics slower than enzymatic cleavage of peptide linkers
Conditions	Systemic circulation stability assessment; in vitro enzymatic and reductive cleavage assays

Why This Matters

This evidence confirms that disulfide-based linkers like Bis-SS-C3-NHS ester are not inferior to maleimide-peptide linkers in circulatory stability, while offering distinct release kinetics that may be advantageous for payloads requiring a different temporal release profile or for antigens with specific intracellular trafficking patterns.

• [1] Su D, Zhang D. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Front Pharmacol. 2021;12:687926. View Source

Bis-SS-C3-NHS Ester vs. Sulfo-Analog: Aqueous Solubility and Conjugation Efficiency Trade-offs

Bis-SS-C3-NHS ester requires dissolution in organic solvents such as DMSO or DMF prior to aqueous conjugation reactions, with a reported solubility of approximately 10 mM in DMSO [1]. In contrast, its sulfonated derivative, Bis-SS-C3-sulfo-NHS ester (CAS: 98604-89-8), incorporates charged sulfonate groups that confer direct aqueous solubility, eliminating the need for organic co-solvents [2]. The non-sulfonated Bis-SS-C3-NHS ester, however, offers greater membrane permeability due to its hydrophobic aliphatic spacer, which is advantageous in cell-based applications and when intracellular delivery of the crosslinker is required prior to conjugation .

Evidence Dimension	Solubility and membrane permeability
Target Compound Data	Bis-SS-C3-NHS ester: ~10 mM solubility in DMSO; requires organic solvent pre-dissolution; hydrophobic aliphatic spacer enables membrane permeability
Comparator Or Baseline	Bis-SS-C3-sulfo-NHS ester: water-soluble due to sulfonate groups; no organic solvent required; reduced membrane permeability
Quantified Difference	Qualitative difference in solubility profile; sulfo-analog trades membrane permeability for aqueous solubility
Conditions	Solubility testing in DMSO vs. aqueous buffers at physiological pH

Why This Matters

This trade-off is critical for protocol selection: Bis-SS-C3-NHS ester is appropriate for organic-phase conjugation, hydrophobic payload conjugation, or applications requiring membrane permeability; the sulfo-analog is preferable for purely aqueous conjugation of hydrophilic proteins.

• [1] Hycultec GmbH. Bis-SS-C3-NHS ester (HY-133584). Product Datasheet. Accessed 2026. View Source
• [2] MedChemExpress. Bis-SS-C3-sulfo-NHS ester. Product Datasheet. Accessed 2026. View Source

Direct Head-to-Head Data Limitation: Evidence Gap Statement

A comprehensive search of peer-reviewed primary literature, patents, and authoritative databases reveals no published direct head-to-head comparative studies in which Bis-SS-C3-NHS ester was quantitatively evaluated against a named comparator under identical experimental conditions. All differentiation evidence for this compound currently resides at the class level (disulfide-cleavable vs. non-cleavable linkers; short vs. long spacer arms) or is derived from cross-study comparisons of structural and physicochemical properties. The compound functions as a research tool and intermediate in ADC development rather than as a clinical-stage linker with extensive published characterization. Users should interpret class-level inference and cross-study comparable evidence as the best available guidance for selection decisions, while acknowledging the absence of compound-specific head-to-head performance data in the published record.

Evidence Dimension	Head-to-head comparative performance data
Target Compound Data	No published direct comparative data available
Comparator Or Baseline	DSP, LC-SPDP, non-cleavable NHS esters, maleimide linkers
Quantified Difference	Not applicable—no direct comparative studies exist
Conditions	Literature search across PubMed, patent databases, and vendor technical documentation as of 2026

Why This Matters

This transparency regarding evidence limitations enables scientifically rigorous procurement decisions and identifies opportunities for users to generate primary comparative data.

• [1] Comprehensive literature search performed across PubMed, Google Scholar, and patent databases. Search date: April 2026. View Source

Homobifunctional NHS Ester Reactivity: Bis-SS-C3-NHS Ester as a Symmetric Amine-Amine Crosslinker

Bis-SS-C3-NHS ester is a homobifunctional crosslinker bearing two identical NHS ester reactive groups. Both termini react with primary amines (-NH2) on biomolecules to form stable amide bonds, with optimal reactivity at pH 7-9 [1]. This symmetric architecture contrasts with heterobifunctional crosslinkers (e.g., SPDP, SMCC) which contain one NHS ester and one thiol-reactive group (e.g., pyridyldithiol, maleimide), requiring sequential conjugation steps [2]. The homobifunctional design of Bis-SS-C3-NHS ester simplifies conjugation workflows for amine-amine coupling but restricts its use to payloads and antibodies both possessing accessible primary amines, whereas heterobifunctional linkers enable orthogonal conjugation chemistries [2].

Evidence Dimension	Reactive group symmetry and conjugation workflow complexity
Target Compound Data	Homobifunctional: two identical NHS esters; single-step amine-amine conjugation workflow; pH 7-9 optimal reaction conditions
Comparator Or Baseline	Heterobifunctional crosslinkers (SPDP, SMCC): one NHS ester + one thiol-reactive group; require sequential conjugation steps with intermediate purification
Quantified Difference	Qualitative difference in workflow steps; homobifunctional eliminates thiol activation and intermediate purification steps when both targets contain amines
Conditions	Aqueous conjugation conditions at physiological to mildly alkaline pH

Why This Matters

For applications where both conjugation targets (e.g., antibody lysine residues and amine-containing payloads) possess primary amines, Bis-SS-C3-NHS ester enables a simpler, single-step conjugation protocol compared to heterobifunctional alternatives, reducing processing time and potential yield losses from intermediate purification.

• [1] Sigma-Aldrich. Crosslinkers Selection Guide. Technical Document. 2025. View Source
• [2] Bio-Synthesis Inc. Conjugation of Payloads, Labels & Tags. Technical Resource. Accessed 2026. View Source

Bis-SS-C3-NHS Ester: Key Applications

ADC Synthesis with Cleavable Linker

Bis-SS-C3-NHS ester is optimally deployed as a cleavable linker in ADCs where both the antibody (via lysine residues) and the cytotoxic payload contain primary amines amenable to NHS ester conjugation [1]. The central disulfide bond confers selective cleavage in the reducing intracellular environment (elevated glutathione concentration), releasing the active payload within target cells. This application is supported by class-level evidence demonstrating that disulfide-linked ADCs produce metabolites with approximately 1000-fold greater cytotoxicity than non-cleavable linker metabolites [2]. The short C3 spacer arm minimizes the molecular footprint of the linker, reducing potential immunogenicity and steric interference with antibody-antigen binding compared to longer PEG-based linkers [3].

Reversible Protein Crosslinking

The short spacer arm geometry of Bis-SS-C3-NHS ester (approximately 8-10 Å total crosslinking distance) makes it particularly suitable for intramolecular crosslinking applications, where the objective is to stabilize protein tertiary or quaternary structure without introducing excessive conformational flexibility [1]. In contrast to long-chain crosslinkers like DSP (12.0 Å) or LC-SPDP (15.7 Å), which are designed for intermolecular bridging, the constrained geometry of Bis-SS-C3-NHS ester restricts crosslinking to proximal amine groups within the same protein molecule or within tightly associated protein complexes [2]. The cleavable disulfide bond further enables downstream analysis via reducing SDS-PAGE to confirm crosslinking efficiency and identify crosslinked species [3].

Small Molecule Conjugation

Bis-SS-C3-NHS ester functions as a reduction-sensitive crosslinking agent in stimuli-responsive biomaterials and drug delivery systems [1]. The central disulfide bond undergoes cleavage under reducing conditions (e.g., 1-10 mM glutathione, 10-50 mM dithiothreitol), enabling on-demand degradation of crosslinked polymer networks, hydrogels, or nanoparticle matrices [2]. The short C3 spacer arm and hydrophobic aliphatic character of Bis-SS-C3-NHS ester contribute to the mechanical properties and degradation kinetics of the resulting crosslinked materials, distinguishing it from more hydrophilic, longer-chain disulfide crosslinkers that produce materials with different swelling behavior and drug release profiles [3].

Synthesis of Cleavable Small Molecule-Protein Conjugates for Target Identification

Bis-SS-C3-NHS ester is employed in the preparation of cleavable small molecule-protein conjugates for chemical biology applications such as target identification via affinity pull-down and mass spectrometry [1]. The homobifunctional NHS ester architecture enables simultaneous conjugation of an amine-containing small molecule probe and an amine-containing affinity tag (e.g., biotin cadaverine) or solid support [2]. The cleavable disulfide bond permits selective release of captured protein targets under mild reducing conditions, preserving protein integrity for downstream MS analysis while eliminating non-specific background from the affinity matrix [3].

Application

Selection Property

Validation Focus

ADC linker-payload conjugation

Short C3 spacer, amine-reactive NHS

Payload release in reducing intracellular environment (cell-based models)

Protein interaction mapping

Cleavable disulfide, short reach

Capturing close/transient protein interactions

Small molecule / dye attachment

DMSO solubility, amine reactivity

Organic-phase conjugation compatibility

• [1] GLPBIO. Bis-SS-C3-NHS ester. Product Datasheet. Accessed 2026. View Source
• [2] Erickson HK, Park PU, Widdison WC, et al. Tumor delivery and in vivo processing of disulfide-linked and thioether-linked antibody-maytansinoid conjugates. Bioconjug Chem. 2010;21(1):84-92. View Source
• [3] Amerigo Scientific. Crosslinking Reagents Technical Handbook. 2017. View Source